Cas no 5331-42-0 (2-cyano-3-phenylpropanoic acid)

• Product name: 2-cyano-3-phenylpropanoic acid
• CAS No: 5331-42-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00205073
• CID: 372514
• PubChem ID: 220055

2-cyano-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-phenylpropanoic acid
• 2-Cyano-3-phenylpropionic Acid
• Benzenepropanoic acid, a-cyano-
• 2-Cyan-3-phenyl-propionsaeure
• 2-cyano-3-phenyl-propionic acid
• Benzenepropanoic acid,a-cyano
• Benzylcanessigsaeure
• Benzylcyanessigsaeure
• Benzylmalonsaeure-mononitril
• NSC2286
• Benzenepropanoic acid, alpha-cyano-
• phenylmethylcyanoacetic acid
• alpha-Cyanohydrocinnamic acid
• VKFDROJPHCZDTC-UHFFFAOYSA-N
• 5530AJ
• SY018695
• AB0075849
• 2-cyano-3-phenylpropionic acid, AldrichCPR
• DTXSID10901630
• AS-37457
• AKOS006275206
• 2-Cyano-3-phenylpropanoicacid
• FT-0748864
• CS-0171316
• AMY20183
• NoName_763
• 5331-42-0
• DTXSID60277418
• SCHEMBL1344165
• NSC-2286
• MFCD00205073
• 2-CYANO-3-PHENYLPROPIONICACID
• AF-213/30142036
• DA-18010
• 2-cyano-3-phenylpropanoic acid

• MDL： MFCD00205073
• Inchi： 1S/C10H9NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6H2,(H,12,13)
• InChI Key： VKFDROJPHCZDTC-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 174.055504
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 1.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.4±30.0 °C at 760 mmHg
• Flash Point: 107.1±18.5 °C
• PSA: 61.09000
• LogP: 1.45348

2-cyano-3-phenylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H312;H319;H332
• Warning Statement： P280;P310;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

2-cyano-3-phenylpropanoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids